Cas no 115084-47-4 (Benzenamine,4-[(4-amino-3-chlorophenyl)methyl]-2-chloro-N-hydroxy-)

• Product Name: Benzenamine,4-[(4-amino-3-chlorophenyl)methyl]-2-chloro-N-hydroxy-
• CAS No: 115084-47-4
• MF: C₁₃H₁₂Cl₂N₂O
• MW: 283.15318107605
• CID: 193294
• PubChem ID: 154192
• Update Time: 2025-04-19

Benzenamine,4-[(4-amino-3-chlorophenyl)methyl]-2-chloro-N-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-[(4-amino-3-chlorophenyl)methyl]-2-chloro-N-hydroxy-
• N-[4-[(4-amino-3-chlorophenyl)methyl]-2-chlorophenyl]hydroxylamine
• 4-(4-Amino-3-chlorobenzyl)-2-chloro-N-hydroxyaniline
• Benzenamine, 4-((4-amino-3-chlorophenyl)methyl)-2-chloro-N-hydroxy-
• Hydroxylamine, N-(4-(4-amino-3-chlorobenzyl)-2-chlorophenyl)-
• 115084-47-4
• 4[(4-amino-3-chlorophenyl)meth-yl]-2-chloro-N-hydroxybenzenamine
• NIOSH/NC3005000
• Q27894604
• N-Hydroxy-moca
• DTXSID80150951
• NC30050000
• CCRIS 4002
• UNII-759U8S217P
• 4-((4-Amino-3-chlorophenyl)methyl)-2-chloro-N-hydroxybenzenamine
• N-Hydroxy-4,4'-methylenebis(2-chloroaniline)
• 759U8S217P

• Inchi： 1S/C13H12Cl2N2O/c14-10-6-8(1-3-12(10)16)5-9-2-4-13(17-18)11(15)7-9/h1-4,6-7,17-18H,5,16H2
• InChI Key： FBTJXIHXAORGIR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC1C=CC(=C(C=1)Cl)N)NO

Computed Properties

• Exact Mass: 282.03286
• Monoisotopic Mass: 282.032668
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3
• XLogP3: 3.9

Experimental Properties

• Density: 1.448
• Boiling Point: 443.6°Cat760mmHg
• Flash Point: 222.1°C
• Refractive Index: 1.706
• PSA: 58.28